N-(2,5-dichlorophenyl)-4-ethylbenzenesulfonamide

• Molecular Formula: C14H13Cl2NO2S
• Molecular Weight: 330.2 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO2S/c1-2-10-3-6-12(7-4-10)20(18,19)17-14-9-11(15)5-8-13(14)16/h3-9,17H,2H2,1H3
• InChI Key: PMJWJSGUSGWHGJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)Cl)Cl

Description

N-(2,5-dichlorophenyl)-4-ethylbenzenesulfonamide, commonly known as DCPTS, is a sulfonamide derivative that has been widely used in scientific research. It is an important compound in the field of medicinal chemistry and has been studied extensively due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of DCPTS is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact molecular targets of DCPTS are still being investigated.
Biochemical and Physiological Effects
DCPTS has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase II, which are involved in cancer cell growth and proliferation. DCPTS has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, DCPTS has been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

DCPTS has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity, making it a safe compound to use in experiments. However, DCPTS has some limitations, including its solubility in water, which can make it difficult to administer in certain experiments. In addition, the exact mechanism of action of DCPTS is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on DCPTS. One area of interest is the development of more potent and selective analogs of DCPTS that can be used as potential anticancer agents. Another area of interest is the investigation of the molecular targets of DCPTS, which could provide insights into its mechanism of action. Additionally, there is interest in exploring the potential use of DCPTS as an anti-inflammatory agent, as well as its potential use in combination with other anticancer agents. Overall, DCPTS is a promising compound with potential therapeutic applications, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

DCPTS can be synthesized through a multistep process that involves the reaction of 2,5-dichloronitrobenzene with ethylbenzenesulfonamide in the presence of a reducing agent. The resulting intermediate is then treated with a base to yield DCPTS. The synthesis method has been optimized and improved over the years, leading to higher yields and purity of the compound.

Scientific Research Applications

DCPTS has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to have anticancer properties and has been tested against various types of cancer cells, including breast, lung, and prostate cancer cells. DCPTS has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.